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Compound of Interest

Compound Name: Hydrochlorothiazide-d2

Cat. No.: B602472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structural features of Hydrochlorothiazide-d2, a deuterated analog of the widely used diuretic
and antihypertensive agent, Hydrochlorothiazide. The incorporation of deuterium isotopes
makes this compound an invaluable tool in various analytical and research applications,
particularly in pharmacokinetic and metabolic studies.

Chemical and Physical Properties

Hydrochlorothiazide-d2 is a stable, isotopically labeled form of Hydrochlorothiazide where
two hydrogen atoms at the 3-position of the benzothiadiazine ring are replaced with deuterium.
This substitution results in a higher molecular weight compared to the parent compound, which
is crucial for its use as an internal standard in mass spectrometry-based analyses.[1][2]

The key chemical and physical properties of Hydrochlorothiazide-d2 are summarized in the

table below for easy reference and comparison.
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Property Value Reference(s)
6-chloro-3,3-dideuterio-1,1-
dioxo-2,4-dihydro-1A%,2,4-

IUPAC Name T [31[4]
benzothiadiazine-7-
sulfonamide

CAS Number 1219798-89-6 [31[4][5]

Molecular Formula C7HeD2CIN304S2 [2][41[5]

Molecular Weight 299.75 g/mol [4115]

Exact Mass 298.9770293 Da [3]

Appearance White to off-white solid [6]

_ >95% (HPLC), 299%

Purity [4107]

deuterated forms (di-dz)
Soluble in water, DMSO
Solubility (Slightly), and Methanol [71I8]

(Slightly)

Storage Temperature

-20°C

[4]16]

SMILES

[2H]C1(NC2=CC(=C(C=C2S(=
0)(=0O)N1)S(=0O)(=O)N)CI)[2H]

[3]

InChl

INChI=1S/C7H8CIN304S2/c8-
4-1-5-7(2-
6(4)16(9,12)13)17(14,15)11-3-
10-5/h1-2,10-11H,3H2,
(H2,9,12,13)/i3D2

[3]4]

Chemical Structure

The foundational structure of Hydrochlorothiazide-d2 is the benzothiadiazine ring system.

The key feature is the presence of two deuterium atoms at the C3 position, which provides the

isotopic signature for this molecule.

Caption: 2D chemical structure of Hydrochlorothiazide-d2.
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Experimental Protocols

Hydrochlorothiazide-d2 is primarily utilized as an internal standard for the quantification of
Hydrochlorothiazide in biological matrices and pharmaceutical formulations using mass
spectrometry-based methods such as Liquid Chromatography-Mass Spectrometry (LC-MS) or
Gas Chromatography-Mass Spectrometry (GC-MS).[2][6] Its utility stems from the fact that it
co-elutes with the unlabeled analyte and exhibits similar ionization efficiency, but is
distinguishable by its higher mass-to-charge ratio (m/z).

General Protocol for Quantitative Analysis by LC-MS

A typical experimental workflow for the use of Hydrochlorothiazide-d2 as an internal standard
is outlined below.

e Preparation of Standard Solutions:

o Prepare a stock solution of Hydrochlorothiazide-d2 in a suitable organic solvent (e.g.,
methanol).

o Prepare a series of calibration standards by spiking known concentrations of unlabeled
Hydrochlorothiazide into the matrix of interest (e.g., plasma, urine).

o Add a fixed concentration of the Hydrochlorothiazide-d2 internal standard solution to all
calibration standards, quality control samples, and unknown samples.

e Sample Preparation:

o Perform protein precipitation, liquid-liquid extraction, or solid-phase extraction to remove
interferences from the biological matrix.

o Evaporate the solvent and reconstitute the residue in the mobile phase.
e LC-MS Analysis:

o Inject the prepared samples onto a suitable HPLC column (e.g., C18 reversed-phase).[9]
[10]
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o Use a mobile phase gradient to achieve chromatographic separation of
Hydrochlorothiazide and its deuterated internal standard from other matrix components.
[10]

o Detect the analytes using a mass spectrometer operating in Multiple Reaction Monitoring
(MRM) mode. Monitor specific precursor-to-product ion transitions for both
Hydrochlorothiazide and Hydrochlorothiazide-d2.

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of the analyte to the
peak area of the internal standard against the concentration of the analyte for the
calibration standards.

o Determine the concentration of Hydrochlorothiazide in the unknown samples by
interpolating their peak area ratios from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b602472?utm_src=pdf-body-img
https://www.benchchem.com/product/b602472?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. veeprho.com [veeprho.com]
2. stable-isotopes.com [stable-isotopes.com]

3. Hydrochlorothiazide-d2 | C7TH8CIN304S2 | CID 76973170 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. Hydrochlorothiazide-d2 | CAS 1219798-89-6 | LGC Standards [Igcstandards.com]

5. Hydrochlorothiazide D2 | CAS No- 1219798-89-6 | Simson Pharma Limited
[simsonpharma.com]

6. medchemexpress.com [medchemexpress.com]

7. caymanchem.com [caymanchem.com]

8. Hydrochlorothiazide-13C,d2 | lookchem [lookchem.com]

9. ijpsm.com [ijpsm.com]

10. HPLC Method for Analysis of Hydrochlorothiazide | SIELC Technologies [sielc.com]

To cite this document: BenchChem. [Hydrochlorothiazide-d2: A Technical Overview of its
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602472#hydrochlorothiazide-d2-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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